8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid

• IUPAC Name: 8-benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid
• InChI: InChI=1S/C15H19NO2/c17-15(18)12-8-13-6-7-14(9-12)16(13)10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,17,18)
• InChI Key: DUBXJYDLYSDKOX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2CC3=CC=CC=C3)C(=O)O
• Molecular Formula: C15H19NO2
• Molecular Weight: 245.32 g/mol

Description

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities. The compound “8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid” is a derivative of this scaffold.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. As an alternative, there are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of “8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid” is based on the 8-azabicyclo[3.2.1]octane scaffold, which is a bicyclic structure with three carbon atoms in one ring and six in the other. The benzyl group is attached to one of the bridgehead carbons, and the carboxylic acid group is attached to the other.

Chemical Reactions Analysis

The synthesis of “8-Benzyl-8-azabicyclo[3.2.1]octane-3-carboxylic acid” involves several chemical reactions, including the formation of the bicyclic scaffold and the attachment of the benzyl and carboxylic acid groups. The exact reactions involved would depend on the specific synthetic route chosen.

Scientific Research Applications

Tropane Alkaloid Synthesis

The 8-azabicyclo[3.2.1]octane scaffold serves as the central core for tropane alkaloids—a family of compounds with diverse biological properties. Researchers have focused on stereoselective methods to construct this fundamental structure. Notably, some approaches directly generate the bicyclic scaffold during the enantioselective transformation, bypassing the need for an acyclic precursor. .